Cas no 2137537-56-3 (4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137537-56-3
• MF: C₉H₁₄FN₃O₃S
• MW: 263.289164066315
• CID: 5825058
• PubChem ID: 165951782
• Update Time: 2025-05-20

4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2137537-56-3
• 4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• EN300-783001

• Inchi： 1S/C9H14FN3O3S/c1-9(2,16-3)7-11-12-8(17(10,14)15)13(7)6-4-5-6/h6H,4-5H2,1-3H3
• InChI Key： ULKAYNAMLDBMEP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C(C)(C)OC)N1C1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 263.07399065g/mol
• Monoisotopic Mass: 263.07399065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 82.5Ų

Additional information on 4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Comprehensive Overview of 4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137537-56-3)

The compound 4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137537-56-3) is a highly specialized sulfonyl fluoride derivative with a unique triazole backbone. This molecule has garnered significant attention in recent years due to its potential applications in medicinal chemistry, bioconjugation, and click chemistry. Its structural features, including the cyclopropyl and methoxypropan-2-yl groups, contribute to its reactivity and stability, making it a valuable intermediate in synthetic organic chemistry.

One of the key reasons for the growing interest in 4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride is its role in covalent inhibitor design. Researchers are increasingly exploring sulfonyl fluorides as warheads in targeted drug discovery, particularly in the development of protease inhibitors and kinase inhibitors. The triazole ring in this compound further enhances its binding affinity, making it a promising candidate for fragment-based drug discovery (FBDD).

In the context of bioconjugation, this compound stands out due to its ability to form stable linkages with nucleophilic residues in proteins, such as lysine and tyrosine. This property has led to its use in chemical biology studies, where it serves as a tool for labeling and modifying biomolecules. The methoxypropan-2-yl moiety also improves solubility, addressing a common challenge in bioconjugation chemistry.

From a synthetic perspective, the 4H-1,2,4-triazole core of this molecule is of particular interest. Triazoles are known for their versatility in heterocyclic chemistry, and the incorporation of a sulfonyl fluoride group adds another layer of functionality. Recent advancements in click chemistry have highlighted the potential of such compounds in rapid and efficient molecular assembly, aligning with the demand for high-throughput screening (HTS) methodologies.

The cyclopropyl group in 4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride is another critical feature. Cyclopropanes are often used to modulate the pharmacokinetic properties of drug candidates, influencing parameters such as metabolic stability and membrane permeability. This makes the compound a valuable scaffold in lead optimization processes.

In the realm of material science, sulfonyl fluorides like this one are being investigated for their potential in polymer modification and surface functionalization. The reactivity of the sulfonyl fluoride group allows for the creation of durable covalent bonds with various substrates, opening doors to innovations in smart materials and nanotechnology.

Given the increasing focus on sustainable chemistry, researchers are also exploring greener synthetic routes for compounds like 4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride. Techniques such as flow chemistry and catalysis are being employed to minimize waste and improve efficiency, addressing the industry's shift toward green synthesis.

In summary, 4-cyclopropyl-5-(2-methoxypropan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137537-56-3) is a multifaceted compound with broad applications in drug discovery, bioconjugation, and material science. Its unique structural attributes and reactivity profile position it as a key player in advancing chemical biology and synthetic methodologies. As research continues to uncover its potential, this compound is poised to play an increasingly important role in cutting-edge scientific developments.